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Compound of Interest

Compound Name: 4-Methylheptane

Cat. No.: B1211382

Alkanes, being non-polar molecules, exhibit weak intermolecular forces known as van der
Waals dispersion forces.[1][2] The strength of these forces is directly proportional to the surface
area of the molecule. A larger surface area allows for more points of contact between adjacent
molecules, resulting in stronger attractions and, consequently, a higher boiling point.[1][2]

For isomers of an alkane, which share the same molecular formula and weight, the degree of
branching is the primary determinant of their boiling points. As branching increases, the
molecule becomes more compact and spherical, reducing its surface area. This diminished
surface area weakens the van der Waals forces, leading to a lower boiling point.[1][2][3]
Therefore, straight-chain alkanes typically have the highest boiling points among their isomers.

[1]

Vapor pressure is intrinsically linked to boiling point. It is the pressure exerted by the vapor of a
substance in thermodynamic equilibrium with its condensed phases (solid or liquid) at a given
temperature in a closed system. A substance with a higher vapor pressure at a given
temperature is more volatile and will have a lower normal boiling point. The normal boiling point
is the temperature at which the vapor pressure of the liquid equals the surrounding
atmospheric pressure (1 atm).

Data Presentation: Boiling Points of 4-
Methylheptane and Its Isomers
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The following table summarizes the normal boiling points of 4-methylheptane and its structural

isomers (all C8H18). The isomers are arranged to illustrate the effect of branching on boiling

point.
Isomer Name Structure Normal Boiling Point (°C)
n-Octane CH3(CHz2)6CHs 125.7
2-Methylheptane CHsCH(CHs)(CH2)4CHs 117.6
3-Methylheptane CHsCH2CH(CH3s)(CHz2)3CHs 118.9[4]
4-Methylheptane CH3(CHz2)2CH(CHs)(CH2)2CHs 117.7[5]
2,2-Dimethylhexane (CH3)3C(CH2)3CHs3 106.8[6]
2,3-Dimethylhexane CH2CH(CHA)CH(CH,) 115.6
(CH2)2CHs
2,4-Dimethylhexane CH:CH(CH:)CHzCH(CH:)CH: 109.4
CHs
2,5-Dimethylhexane (CH3)2CHCH2CH2CH(CHs)2 108[7]
3,3-Dimethylhexane CHsCH2C(CHs)2(CH2)2CHs 112.0[8]
3,4-Dimethylhexane CH:CHzCH(CH)CH(CH:)CH: 117.7[9]
CHs
3-Ethylhexane (CH3CH2)2CH(CHz2)2CHs 118.6
2,2,3-Trimethylpentane (CH3)3CCH(CH3)CH2CHs 114.6
2,2,4-Trimethylpentane (CH3)3CCH2CH(CHs3s)2 99.2
2,3,3-Trimethylpentane CHsCH(CH3)C(CHs)2CH2CHs ~ 112.1
2,3,4-Trimethylpentane (CH3)2CHCH(CH3)CH(CHs)2 1135
3-Ethyl-2-methylpentane (CH3)2CHCH(CH2CHs3)2 115.4
3-Ethyl-3-methylpentane CHsCH2C(CHs)(CH2CHs)2 118.3
2,2,3,3-Tetramethylbutane (CH3)3CC(CHs)3 106.5[10]
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Data Presentation: Vapor Pressure of 4-
Methylheptane and Selected Isomers

The following table presents vapor pressure data for 4-methylheptane and a selection of its
iIsomers at various temperatures. This data is essential for modeling vaporization rates,
understanding volatility, and designing distillation processes.
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4- 2,2,4- 3- 3,3- 3,4- 2,2- 2,5-

Tempe n- ] . . . .
Methyl Trimet Methyl Dimeth Dimeth Dimeth Dimeth

rature Octane

°C) heptan [11] hylpen heptan ylhexa ylhexa ylhexa ylhexa
e[5] tane e[12] ne[13] ne[l14] ne[15] ne[16]

Vapor

Pressur

e

(mmHg)

12.4 10

24.5 20

38.0 40

46.6 60

58.3 100

76.1 200

96.3 400

117.7 760

25 20.5[17] 14.1[18] 41 19.6[12] 28.6[13] 21.7[14] 34.0[15] 30.3[16]

Vapor

Pressur

e (kPa)

68.7 16.1[11]

79.4 23.1[11]

93.3 37.1[11]

107.2 57.9[11]

101.3[1
1]

125.7

© 2025 BenchChem. All rights reserved. 4/11 Tech Support


https://www.docenti.unina.it/webdocenti-be/allegati/materiale-didattico/659374
https://www.chegg.com/homework-help/questions-and-answers/vapor-pressure-data-n-hexane-n-octane-b-different-temperatures-given-temperature-c-p-kpa-p-q39955262
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylheptane
https://pubchem.ncbi.nlm.nih.gov/compound/3_3-Dimethylhexane
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dimethylhexane
https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Dimethylhexane
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethylhexane
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylheptane
https://pubchem.ncbi.nlm.nih.gov/compound/Octane
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylheptane
https://pubchem.ncbi.nlm.nih.gov/compound/3_3-Dimethylhexane
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dimethylhexane
https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Dimethylhexane
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethylhexane
https://www.chegg.com/homework-help/questions-and-answers/vapor-pressure-data-n-hexane-n-octane-b-different-temperatures-given-temperature-c-p-kpa-p-q39955262
https://www.chegg.com/homework-help/questions-and-answers/vapor-pressure-data-n-hexane-n-octane-b-different-temperatures-given-temperature-c-p-kpa-p-q39955262
https://www.chegg.com/homework-help/questions-and-answers/vapor-pressure-data-n-hexane-n-octane-b-different-temperatures-given-temperature-c-p-kpa-p-q39955262
https://www.chegg.com/homework-help/questions-and-answers/vapor-pressure-data-n-hexane-n-octane-b-different-temperatures-given-temperature-c-p-kpa-p-q39955262
https://www.chegg.com/homework-help/questions-and-answers/vapor-pressure-data-n-hexane-n-octane-b-different-temperatures-given-temperature-c-p-kpa-p-q39955262
https://www.chegg.com/homework-help/questions-and-answers/vapor-pressure-data-n-hexane-n-octane-b-different-temperatures-given-temperature-c-p-kpa-p-q39955262
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

Accurate determination of boiling point and vapor pressure is fundamental to chemical
research. Below are detailed methodologies for key experimental techniques.

Determination of Boiling Point by the Thiele Tube
Method

The Thiele tube method is a convenient and widely used technique for determining the boiling
point of a liquid, requiring only a small sample volume.[19]

Materials:

e Thiele tube

e Heating oil (mineral oil or silicone oil)

e Thermometer

o Small test tube (Durham tube)

e Capillary tube (sealed at one end)

e Rubber band or wire for attaching the test tube to the thermometer
e Bunsen burner or microburner

e Clamp and stand

Procedure:

« Fill the Thiele tube with heating oil to a level just above the top of the side arm.[20]

e Securely attach the small test tube to the thermometer using a rubber band or wire. The
bottom of the test tube should be level with the thermometer bulb.[19]

e Add the liquid sample to the small test tube to a depth of about 1-2 cm.
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e Place the capillary tube, with the sealed end up, into the liquid in the test tube.[21]

o Clamp the Thiele tube to a stand and carefully lower the thermometer and test tube
assembly into the oil. The test tube should be positioned in the main body of the Thiele tube,
and the thermometer bulb should be roughly in the center.[20]

e Gently heat the side arm of the Thiele tube with a small flame, moving it back and forth to
ensure even heating.[21] Convection currents in the oil will maintain a uniform temperature.
[20]

o As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube. Continue heating until a rapid and continuous stream of bubbles is observed.[21]

o Remove the heat and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the stream of bubbles stops and the liquid just
begins to be drawn into the capillary tube.[19][21] Record this temperature.

Determination of Vapor Pressure by the Static Method

The static method directly measures the equilibrium vapor pressure of a substance at a specific
temperature.

Materials:

» Vacuum-tight apparatus with a sample container, a pressure-measuring device (e.g.,
manometer, pressure transducer), and a connection to a vacuum pump.

o Thermostatic bath for precise temperature control.
e Sample of the alkane isomer.
Procedure:

« Introduce a purified and degassed sample of the alkane into the sample container of the
apparatus.

o Evacuate the apparatus to remove any residual air or volatile impurities.
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e Immerse the sample container in the thermostatic bath set to the desired temperature and
allow the system to reach thermal equilibrium.

e The pressure measured by the pressure-measuring device once it stabilizes is the vapor
pressure of the substance at that temperature.

» Repeat the measurement at different temperatures to obtain a vapor pressure curve.

Determination of Vapor Pressure by Gas
Chromatography

Correlation gas chromatography can be a powerful technique for determining the vapor
pressure of volatile compounds like alkanes.

Materials:

e Gas chromatograph (GC) equipped with a suitable column (e.g., a nonpolar capillary
column).

o Aseries of n-alkane standards with known vapor pressures.
e The alkane isomer sample.
Procedure:

* Inject the alkane isomer sample into the GC and determine its retention time under
isothermal conditions.

* Inject a series of n-alkane standards and determine their retention times under the same
isothermal conditions.

o Alinear relationship exists between the logarithm of the vapor pressure of the n-alkane
standards and their retention times. Create a calibration curve by plotting the natural log of
the vapor pressure (In P) versus the retention time (t_R) for the standards.

e Using the retention time of the unknown isomer and the calibration curve, determine its

vapor pressure.
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e This procedure can be repeated at different column temperatures to obtain vapor pressure
data as a function of temperature.

Mandatory Visualizations

The following diagrams illustrate key concepts and workflows related to the vapor pressure and
boiling point of 4-methylheptane and its isomers.
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Caption: Relationship between alkane isomer structure and boiling point.
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Caption: Experimental workflow for boiling point determination using a Thiele tube.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Physicochemical Principles of Boiling Point and
Vapor Pressure in Alkanes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1211382#vapor-pressure-and-boiling-point-of-4-
methylheptane-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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